Cas no 126737-35-7 (A'-Neogammaceran-27-oicacid, 22-hydroxy- (9CI))

• Product Name: A'-Neogammaceran-27-oicacid, 22-hydroxy- (9CI)
• CAS No: 126737-35-7
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 186917
• Update Time: 2024-03-01

A'-Neogammaceran-27-oicacid, 22-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-27-oicacid, 22-hydroxy- (9CI)
• (+)-Phlebic acid C
• 5aH-Cyclopenta[a]chrysene,A'-neogammaceran-27-oic acid deriv.
• Phlebic acid C
• A'-Neogammaceran-27-oic acid, 22-hydroxy- (9CI)

• Inchi： 1S/C30H50O3/c1-25(2)14-8-15-28(6)21(25)13-17-29(7)22(28)9-10-23-27(5)16-11-19(26(3,4)33)20(27)12-18-30(23,29)24(31)32/h19-23,33H,8-18H2,1-7H3,(H,31,32)
• InChI Key： FSWXIHBULWYZOS-UHFFFAOYSA-N
• SMILES： CC(C1C2CCC3(C4(C(C5(C(CC4)C(C)(C)CCC5)C)CCC3C2(C)CC1)C)C(=O)O)(O)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Melting Point: 265-271 °C
• Boiling Point: 547.1±23.0 °C(Predicted)
• PSA: 52.54
• pka: 4.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids